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Compound of Interest

Compound Name: CP-LC-0867

Cat. No.: B15578267

For Immediate Implementation: This document provides essential safety and logistical
information for the handling of CP-LC-0867, an ionizable cationic lipid crucial for the
development of advanced RNA-based therapeutics. Adherence to these protocols is mandatory
to ensure personnel safety and maintain the integrity of your research.

CP-LC-0867 is a key component in the formulation of lipid nanoparticles (LNPs) for the delivery
of messenger RNA (mMRNA) and other nucleic acids. Its proper handling is paramount for the
success of experimental workflows and the safety of laboratory personnel. This guide offers

procedural, step-by-step guidance to directly address operational questions, from initial
handling to final disposal.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of CP-LC-0867 is foundational to
its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

2-ethylhexyl 3-((4-((2-
Chemical Name (dimethylamino)ethyl)amino)-3-(2-

octyldodecanamido)-4-oxobutyl)thio)propanoate

CAS Number 3040858-96-3

Molecular Formula C39H77N304S

Molecular Weight 684.12 g/mol

Appearance Provided as a solution in ethanol
Purity >98%

Storage Temperature -20°C

Personal Protective Equipment (PPE) and Safety
Measures

All personnel handling CP-LC-0867 must adhere to the following personal protective
equipment (PPE) guidelines to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

e Work with CP-LC-0867 should be conducted in a well-ventilated laboratory, preferably within
a chemical fume hood, especially when handling larger quantities or when aerosolization is
possible.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene). Inspect gloves
for any signs of degradation or puncture before and during use. Change gloves immediately
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if they become contaminated.

» Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Full-length
pants and closed-toe shoes are required.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of inhaling
aerosols, a NIOSH-approved respirator with an appropriate organic vapor cartridge is
recommended.

Operational Plan: Step-by-Step Handling and
Experimental Protocol

The following sections provide a detailed, procedural guide for the safe handling and use of
CP-LC-0867 in a typical laboratory setting for the formulation of lipid nanoparticles.

Receiving and Storage:

e Upon receipt, visually inspect the package for any signs of damage or leakage.
e Don appropriate PPE before handling the container.
o Verify that the product name and CAS number on the label match the order.

o Store the container upright in a designated, properly labeled, and ventilated cold storage unit
at -20°C.

o Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocol: Formulation of Lipid
Nanoparticles (LNP) with CP-LC-0867

This protocol outlines a general method for the preparation of LNPs using CP-LC-0867 for the
encapsulation of RNA.

Materials:

e CP-LC-0867 in ethanol
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o Helper lipids (e.g., DSPC, cholesterol)

e PEG-lipid

 RNA (e.g., mRNA, siRNA) in an appropriate buffer (e.g., citrate buffer, pH 4.0)

o Ethanol (200 proof, RNase-free)

¢ RNase-free water and buffers

¢ Microfluidic mixing device (or manual mixing apparatus)

Procedure:

e Preparation of Lipid Stock Solution (Organic Phase):

o In a chemical fume hood, bring the vial of CP-LC-0867 and other lipid components to
room temperature.

o In an RNase-free environment, prepare the lipid stock solution by dissolving CP-LC-0867,
DSPC, cholesterol, and the PEG-lipid in ethanol at the desired molar ratio. A common
starting ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).

o Preparation of RNA Solution (Aqueous Phase):

o Dissolve the RNA in an acidic buffer (e.g., 10-50 mM citrate buffer, pH 4.0). The acidic pH
ensures the protonation of the ionizable lipid, facilitating RNA encapsulation.

e LNP Formulation via Microfluidic Mixing:

o

Set up and prime the microfluidic mixing device according to the manufacturer's
instructions.

o

Load the lipid stock solution and the RNA solution into separate syringes.

[¢]

Set the desired flow rate ratio (FRR), typically 3:1 (Aqueous:Organic), and total flow rate
(TFR).
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o Initiate the mixing process. The rapid mixing of the two phases will induce the self-
assembly of the LNPs.

o Collect the resulting LNP suspension.

o Downstream Processing:

o The collected LNP solution will be at an acidic pH and contain ethanol. Perform buffer
exchange into a neutral pH buffer (e.g., PBS, pH 7.4) using methods such as dialysis or
tangential flow filtration (TFF).

o If necessary, concentrate the LNP formulation.

o For in vivo applications, sterile filter the final LNP product through a 0.22 pm filter.
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Lipid Nanoparticle (LNP) Formulation Workflow

Disposal Plan

Proper disposal of CP-LC-0867 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product:
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o Dispose of unused CP-LC-0867 as hazardous chemical waste.
o Do not dispose of it down the drain or in regular trash.

o The product is dissolved in ethanol, which is a flammable liquid. Keep away from ignition

sources.

e Contaminated Materials:

o All materials that have come into direct contact with CP-LC-0867 (e.g., pipette tips, gloves,
vials, absorbent pads) should be considered hazardous waste.

o Collect these materials in a designated, labeled, and sealed hazardous waste container.
o Waste Collection and Disposal:

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures.
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CP-LC-0867 Waste Disposal Workflow

By adhering to these comprehensive safety and handling protocols, researchers can
confidently and safely work with CP-LC-0867, fostering a secure and productive research
environment while advancing the frontier of drug development.

 To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for CP-LC-0867]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578267#personal-protective-equipment-for-
handling-cp-lc-0867]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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